Cas no 2460750-74-5 (methyl 2-(4-bromophenyl)-2-(methylamino)propanoate hydrochloride)

• Product Name: methyl 2-(4-bromophenyl)-2-(methylamino)propanoate hydrochloride
• CAS No: 2460750-74-5
• MF: C₁₁H₁₅BrClNO₂
• MW: 308.599301576614
• MDL: MFCD32702956
• CID: 5669449
• PubChem ID: 155820635
• Update Time: 2025-06-09

methyl 2-(4-bromophenyl)-2-(methylamino)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26983105
• Methyl 2-(4-bromophenyl)-2-(methylamino)propanoate;hydrochloride
• 2460750-74-5
• methyl 2-(4-bromophenyl)-2-(methylamino)propanoate hydrochloride

• MDL： MFCD32702956
• Inchi： 1S/C11H14BrNO2.ClH/c1-11(13-2,10(14)15-3)8-4-6-9(12)7-5-8;/h4-7,13H,1-3H3;1H
• InChI Key： UCRAXBNYBPZCOJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(=O)OC)(C)NC.Cl

Computed Properties

• Exact Mass: 306.99747g/mol
• Monoisotopic Mass: 306.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 2-(4-bromophenyl)-2-(methylamino)propanoate hydrochloride

Methyl 2-(4-Bromophenyl)-2-(Methylamino)Propanoate Hydrochloride: A Comprehensive Overview

Methyl 2-(4-bromophenyl)-2-(methylamino)propanoate hydrochloride, with the CAS number 2460750-74-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as methyl 2-(4-bromophenyl)-2-(methylamino)propanoate hydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a propanoate backbone with a methyl group attached to the central carbon, which is further substituted by a 4-bromophenyl group and a methylamino group. The hydrochloride salt form suggests its utility in pharmaceutical formulations where ionization is required for stability or bioavailability.

The synthesis of methyl 2-(4-bromophenyl)-2-(methylamino)propanoate hydrochloride involves a series of well-established organic reactions, including nucleophilic substitutions and acid-base neutralizations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it accessible for both research and commercial purposes. Its structural features, particularly the presence of the bromine atom and the methylamino group, contribute to its reactivity and potential biological activity.

Recent studies have explored the pharmacological properties of methyl 2-(4-bromophenyl)-2-(methylamino)propanoate hydrochloride, highlighting its role as a precursor in drug design. For instance, researchers have investigated its ability to modulate enzyme activity, particularly in pathways related to inflammation and neurodegenerative diseases. The bromine substituent has been shown to enhance the compound's lipophilicity, which may improve its ability to cross biological membranes and interact with target proteins.

In addition to its pharmacological applications, methyl 2-(4-bromophenyl)-2-(methylamino)propanoate hydrochloride has been utilized as an intermediate in the synthesis of more complex molecules. Its versatility as a building block stems from the reactivity of both the propanoate ester and the methylamino groups, which can undergo various transformations such as alkylation, acylation, or elimination reactions. This makes it a valuable tool in medicinal chemistry for constructing bioactive compounds with tailored properties.

From an analytical standpoint, the characterization of methyl 2-(4-bromophenyl)-2-(methylamino)propanoate hydrochloride has been enhanced by modern spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These analyses are crucial for ensuring the quality of the compound in both research and manufacturing settings.

In conclusion, methyl 2-(4-bromophenyl)-2-(methylamino)propanoate hydrochloride (CAS No: 2460750-74-5) is a multifaceted compound with promising applications in drug discovery and chemical synthesis. Its unique structure, combined with recent advances in synthetic and analytical techniques, positions it as a valuable asset in contemporary chemical research.